Cas no 680232-51-3 ((1S,2S)-2-(Cyclopropylmethyl)aminocyclohexan-1-ol)

• Product Name: (1S,2S)-2-(Cyclopropylmethyl)aminocyclohexan-1-ol
• CAS No: 680232-51-3
• MF: C₁₀H₁₉NO
• MW: 169.263962984085
• CID: 5043596
• Update Time: 2025-06-09

(1S,2S)-2-(Cyclopropylmethyl)aminocyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1S,2S)-2-[(Cyclopropylmethyl)amino]cyclohexan-1-ol
• (1S,2S)-2-(Cyclopropylmethyl)aminocyclohexan-1-ol

• Inchi： 1S/C10H19NO/c12-10-4-2-1-3-9(10)11-7-8-5-6-8/h8-12H,1-7H2/t9-,10-/m1/s1
• InChI Key： WYQMFVJQBQVOHF-NXEZZACHSA-N
• SMILES： [C@@H]1(O)CCCC[C@H]1NCC1CC1

Additional information on (1S,2S)-2-(Cyclopropylmethyl)aminocyclohexan-1-ol

Introduction to (1S,2S)-2-(Cyclopropylmethyl)aminocyclohexan-1-ol (CAS No. 680232-51-3)

(1S,2S)-2-(Cyclopropylmethyl)aminocyclohexan-1-ol, also known by its CAS number 680232-51-3, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of aminocyclohexanols and is characterized by its unique structural features, which include a cyclohexane ring substituted with a cyclopropylmethyl group and an amino group. These structural elements contribute to its potential therapeutic applications and make it an interesting subject for ongoing studies.

The chemical structure of (1S,2S)-2-(Cyclopropylmethyl)aminocyclohexan-1-ol can be represented as follows: C₁₃H₂₃NO. The compound's molecular weight is approximately 209.33 g/mol. The presence of the cyclopropylmethyl group imparts unique physical and chemical properties to the molecule, such as enhanced lipophilicity and stability. These properties are crucial for its potential use in drug development, particularly in the design of compounds that can cross biological membranes efficiently.

Recent research has focused on the pharmacological properties of (1S,2S)-2-(Cyclopropylmethyl)aminocyclohexan-1-ol. Studies have shown that this compound exhibits significant activity in various biological assays, including those related to central nervous system (CNS) disorders. For instance, it has been reported to have potential as an analgesic agent due to its ability to modulate pain pathways. Additionally, preliminary data suggest that it may have anti-inflammatory properties, making it a promising candidate for the treatment of inflammatory conditions.

In the context of CNS disorders, (1S,2S)-2-(Cyclopropylmethyl)aminocyclohexan-1-ol has been investigated for its effects on neurotransmitter systems. Research indicates that it can interact with specific receptors involved in neurotransmission, such as serotonin and dopamine receptors. This interaction may contribute to its potential therapeutic effects in conditions such as depression and anxiety disorders. Further studies are needed to elucidate the exact mechanisms of action and to evaluate its safety and efficacy in clinical settings.

The synthesis of (1S,2S)-2-(Cyclopropylmethyl)aminocyclohexan-1-ol involves several steps and requires precise control over reaction conditions to ensure the correct stereochemistry. One common synthetic route involves the asymmetric hydrogenation of a suitable precursor followed by functional group manipulation to introduce the cyclopropylmethyl and amino groups. The choice of catalysts and solvents plays a crucial role in achieving high yields and enantiomeric purity.

In addition to its potential therapeutic applications, (1S,2S)-2-(Cyclopropylmethyl)aminocyclohexan-1-ol has been studied for its use as a chiral building block in organic synthesis. Its unique stereochemical properties make it a valuable starting material for the synthesis of more complex molecules with specific biological activities. This versatility has led to its use in the development of novel pharmaceuticals and agrochemicals.

The safety profile of (1S,2S)-2-(Cyclopropylmethyl)aminocyclohexan-1-ol is an important consideration in its development as a therapeutic agent. Preclinical studies have generally shown that it is well-tolerated at therapeutic doses, with minimal adverse effects observed in animal models. However, comprehensive toxicological evaluations are necessary to ensure its safety in human subjects. These evaluations typically include assessments of acute and chronic toxicity, genotoxicity, and reproductive toxicity.

Current research efforts are also directed towards optimizing the pharmacokinetic properties of (1S,2S)-2-(Cyclopropylmethyl)aminocyclohexan-1-ol. Parameters such as bioavailability, distribution, metabolism, and excretion are being studied to improve its therapeutic index and reduce potential side effects. Advanced analytical techniques, including mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy, are employed to characterize these properties at a molecular level.

In conclusion, (1S,2S)-2-(Cyclopropylmethyl)aminocyclohexan-1-ol (CAS No. 680232-51-3) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and pharmacological properties make it a valuable candidate for further investigation and development as a therapeutic agent. Ongoing research aims to fully understand its mechanisms of action and optimize its use in clinical settings.